Cas no 2613383-78-9 (tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate)

• Product Name: tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate
• CAS No: 2613383-78-9
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• MDL: MFCD33032079
• CID: 5663495
• PubChem ID: 155943298
• Update Time: 2025-10-28

tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27735034
• tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine-7-carboxylate
• 2613383-78-9
• tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate

• MDL： MFCD33032079
• Inchi： 1S/C12H20N4O2/c1-12(2,3)18-11(17)15-5-4-10-14-8-9(13)16(10)7-6-15/h8H,4-7,13H2,1-3H3
• InChI Key： MRQXDIZRBLNHBA-UHFFFAOYSA-N
• SMILES： O(C(N1CCC2=NC=C(N)N2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate

tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine-7-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine-7-carboxylate, with the CAS number 2613383-78-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-d][1,4]diazepines, which are known for their unique structural features and potential bioactivity. The molecule's structure is characterized by a fused bicyclic system comprising an imidazole ring and a diazepine ring system. The presence of a tert-butyl group and an amino substituent further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a modulator of ion channels, which are critical in regulating cellular signaling pathways. Ion channels are implicated in numerous physiological processes, including nerve impulse transmission and muscle contraction. By targeting these channels, compounds like tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine-7-carboxylate could offer novel therapeutic strategies for conditions such as epilepsy and chronic pain.

In addition to its ion channel modulatory effects, this compound has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines. This activity is attributed to its ability to induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and activation of caspase pathways. Furthermore, the compound's ability to inhibit key enzymes such as matrix metalloproteinases (MMPs) suggests its potential role in preventing cancer metastasis.

The synthesis of tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine-7-carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the imidazo[1,2-d][1,4]diazepine core typically requires the use of heterocyclic synthesis techniques such as the Paal-Knorr pyrrole synthesis or related methods. The introduction of the tert-butyl group and amino substituent is achieved through carefully designed substitution reactions that ensure high regioselectivity and yield.

From an analytical standpoint,tert-butyl 3-amino-5H-related compounds have been extensively studied using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses provide critical insights into the compound's structural integrity and purity. Furthermore,CAS no2613383-78-9-related studies often utilize computational modeling tools to predict the compound's pharmacokinetic properties (e.g., absorption,distribution metabolism,and excretion) and toxicity profiles.

In terms of applications,tert-butyl 3-amino-5H-based compounds are being explored for their potential in drug delivery systems. Their unique chemical properties make them suitable candidates for encapsulation within lipid nanoparticles or polymeric micelles,delivery systems that enhance drug bioavailability while minimizing systemic toxicity.

The growing interest in this compound is also reflected in its inclusion in various chemical databases such as PubChem and SciFinder.This visibility underscores its importance in contemporary chemical research.The CAS registry numberCAS no2613383-78-9serves as a unique identifier facilitating easy retrieval of information about this compound across scientific literature.